molecular formula C15H12N2O2 B8703393 4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid CAS No. 649727-18-4

4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid

Cat. No. B8703393
CAS RN: 649727-18-4
M. Wt: 252.27 g/mol
InChI Key: SOQSREPDXVPGCF-UHFFFAOYSA-N
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Description

4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

649727-18-4

Product Name

4-Methyl-1-(quinolin-4-yl)-1H-pyrrole-3-carboxylic acid

Molecular Formula

C15H12N2O2

Molecular Weight

252.27 g/mol

IUPAC Name

4-methyl-1-quinolin-4-ylpyrrole-3-carboxylic acid

InChI

InChI=1S/C15H12N2O2/c1-10-8-17(9-12(10)15(18)19)14-6-7-16-13-5-3-2-4-11(13)14/h2-9H,1H3,(H,18,19)

InChI Key

SOQSREPDXVPGCF-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C=C1C(=O)O)C2=CC=NC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

0.63 g (15 mmol) of lithium hydroxide monohydrate is added at a temperature in the region of 20° C. to 1.21 g (4.54 mmol) of 3-methoxycarbonyl-4-methyl-1-(quinol-4-yl)-1H-pyrrole dissolved in 50 mL of tetrahydrofuran and 50 mL of water. After stirring at reflux for 22 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 20 mL of water and then triturated with 15 mL of 1N hydrochloric acid. After filtering off and drying the solid residue at ambient pressure at a temperature in the region of 50° C., 1.05 g of 3-carboxy-4-methyl-1-(quinol-4-yl)-1H-pyrrole are obtained in the form of a whitish solid. Mass spectrum (EI): EI: m/e 252 (M+.) m/e 207.
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